(3S,4R)-4-[2-(trimethylsilyl)ethynyl]oxolan-3-ol

Specification

• CAS No.: 2166212-38-8
• Molecular Formula: C9H16O2Si
• Molecular Weight: 184.31 g/mol
• IUPAC Name: (3S,4R)-4-(2-trimethylsilylethynyl)oxolan-3-ol
• Standard InChI: InChI=1S/C9H16O2Si/c1-12(2,3)5-4-8-6-11-7-9(8)10/h8-10H,6-7H2,1-3H3/t8-,9-/m1/s1
• Standard InChI Key: PEHKXGJXWMACCX-RKDXNWHRSA-N
• Isomeric SMILES: C[Si](C)(C)C#C[C@@H]1COC[C@H]1O
• SMILES: C[Si](C)(C)C#CC1COCC1O
• Canonical SMILES: C[Si](C)(C)C#CC1COCC1O

Introduction

(3S,4R)-4-[2-(trimethylsilyl)ethynyl]oxolan-3-ol is a chiral organic compound with significant potential in various biological and chemical applications. Its molecular formula is C9H16O2Si, and its molecular weight is 184.31 g/mol. This compound is often used in research due to its unique structural properties, which make it a valuable intermediate in synthesis.

Synthesis and Applications

The synthesis of (3S,4R)-4-[2-(trimethylsilyl)ethynyl]oxolan-3-ol typically involves asymmetric synthesis techniques to achieve the desired stereochemistry. This compound is useful in the synthesis of complex molecules, particularly those requiring chiral centers. Its applications span across pharmaceuticals, where chiral compounds are crucial for drug efficacy and safety.

Research Findings

Research on (3S,4R)-4-[2-(trimethylsilyl)ethynyl]oxolan-3-ol is focused on its utility as a building block in organic synthesis. The trimethylsilyl group can be easily removed or modified, making it a versatile intermediate. Studies have explored its use in the synthesis of bioactive compounds, where the chiral nature of the molecule is essential for biological activity.

Availability and Handling

This compound is available from various chemical suppliers, often in high purity. Handling requires standard laboratory precautions due to its reactivity and potential sensitivity to moisture and air.